(13-methyl-17-oxo-7,8,9,11,12,14,15,16-octahydro-6H-cyclopenta[a]phenanthren-3-yl) hydrogen sulfate;piperazine

• IUPAC Name: (13-methyl-17-oxo-7,8,9,11,12,14,15,16-octahydro-6H-cyclopenta[a]phenanthren-3-yl) hydrogen sulfate;piperazine
• InChI: InChI=1S/C18H22O5S.C4H10N2/c1-18-9-8-14-13-5-3-12(23-24(20,21)22)10-11(13)2-4-15(14)16(18)6-7-17(18)19;1-2-6-4-3-5-1/h3,5,10,14-16H,2,4,6-9H2,1H3,(H,20,21,22);5-6H,1-4H2
• InChI Key: HZEQBCVBILBTEP-UHFFFAOYSA-N
• Canonical SMILES: CC12CCC3C(C1CCC2=O)CCC4=C3C=CC(=C4)OS(=O)(=O)O.C1CNCCN1
• Molecular Formula: C22H32N2O5S
• Molecular Weight: 436.6 g/mol

Description

(13-methyl-17-oxo-7,8,9,11,12,14,15,16-octahydro-6H-cyclopenta[a]phenanthren-3-yl) hydrogen sulfate;piperazine is a useful research compound. Its molecular formula is C22H32N2O5S and its molecular weight is 436.6 g/mol. The purity is usually 95%.
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Scientific Research Applications

• Design and Synthesis of Aromatic-Steroid Derivatives : This study focuses on synthesizing aromatic derivatives of steroids, involving reactions with ethylenediamine and 4-hydroxybenzoic acid. The research provides insights into creating structurally unique steroid derivatives, potentially applicable in medicinal chemistry (Valverde et al., 2013).

• Inhibitors of Androgen Biosynthesis : Research on androsterone derivatives, including structural analysis and potential applications as androgen biosynthesis inhibitors, offers insights into developing new therapeutic agents (Djigoué et al., 2012).

• Synthesis of Octahydro-7-Phenylpyrazino[2,1-b][3]benzazepines : This study demonstrates the synthesis of complex heterocyclic compounds from 1-methyl-3-phenylmethylpiperazine, showing the versatility of piperazine derivatives in organic synthesis (Ohnmacht & Marie, 1991).

• Distortions in Cyclopenta[a]phenanthrenes : Investigation into the molecular structure of cyclopenta[a]phenanthrenes and their potential carcinogenic properties contributes to our understanding of molecular interactions and cancer research (Kashino et al., 1986).

• Synthesis of Cyclical Diamine Templated Uranium Sulfates : The study explores the hydrothermal synthesis of uranium sulfates with various organic templates, including piperazine, highlighting the applications of piperazine in inorganic chemistry and materials science (Norquist et al., 2002).

• Cardiac Aglycone from Periploca sepium Bunge : Research on cardiac aglycones, derived from traditional Chinese medicine, shows the structural and medicinal potential of cyclopenta[a]phenanthrene derivatives in cardiology (Zhang et al., 2012).

• Magnesium Sulfate Adduct with Quinolone Family : This study investigates the crystal structure of a magnesium sulfate adduct with a quinolone derivative, offering insights into drug formulation and crystallography (Turel et al., 1996).